![molecular formula C15H23ClN2O2 B1396972 N-isopropyl-4-(pyrrolidin-2-ylmethoxy)benzamide hydrochloride CAS No. 1332531-55-1](/img/structure/B1396972.png)
N-isopropyl-4-(pyrrolidin-2-ylmethoxy)benzamide hydrochloride
Overview
Description
N-Isopropyl-4-(pyrrolidin-2-ylmethoxy)benzamide hydrochloride, also known as NIP-PMB HCl, is a synthetic compound that is used in laboratory experiments and scientific research. It is a derivative of benzamide and has a pyrrolidine ring attached to its nitrogen atom. NIP-PMB HCl has been studied for its potential therapeutic applications, including its ability to modulate the activity of the endocannabinoid system and its potential as an anti-inflammatory drug. Additionally, NIP-PMB HCl has been studied as an inhibitor of the enzyme monoamine oxidase (MAO).
Scientific Research Applications
Synthesis Processes
Research on synthesis processes of related compounds has been conducted. For instance, the synthesis of 2-Hydroxy-N-(pyridin-4-yl)benzamide from salicylic acid and 4-aminopyridine was investigated, showing the effects of different reaction conditions on product yield (H. Dian, 2010). Also, an improved process for the synthesis of N-benzyl-4-formylpiperidine through partial reduction of esters using aluminum hydride reagents modified with pyrrolidine was developed (Taichi Abe et al., 2001).
Pharmacological and Biological Activities
The biological relevance of similar benzamide derivatives in the pharmaceutical industry has been highlighted. For example, the synthesis of pyrrolidine derivative of a carvotacetone was studied for anti-methicillin-resistant Staphylococcus aureus and anti-cryptococcal properties (Veronica M. Masila et al., 2020). In a separate study, heterocyclic carboxamides were synthesized and evaluated as potential antipsychotic agents (M. H. Norman et al., 1996).
Structural and Chemical Analysis
Structural analysis of related compounds is also a key area of research. The crystal structure and Hirshfeld surface analysis of 3-(cyclopropylmethoxy)-4-(difluoromethoxy)-N-(pyridin-2-ylmethyl)benzamide was studied to understand the molecular orientation and interactions (G. Artheswari et al., 2019).
Novel Applications
Innovative applications of related compounds are being explored. For instance, a study discussed the smart window application of a new hydrazide type SNS derivative (T. Soğancı et al., 2016). Additionally, compounds like N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide (MGCD0103) have been discovered for their potential as histone deacetylase inhibitors in cancer therapy (Nancy Z. Zhou et al., 2008).
properties
IUPAC Name |
N-propan-2-yl-4-(pyrrolidin-2-ylmethoxy)benzamide;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N2O2.ClH/c1-11(2)17-15(18)12-5-7-14(8-6-12)19-10-13-4-3-9-16-13;/h5-8,11,13,16H,3-4,9-10H2,1-2H3,(H,17,18);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IKAUEYDKYRVFRB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)C1=CC=C(C=C1)OCC2CCCN2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.81 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-Isopropyl-4-(pyrrolidin-2-ylmethoxy)benzamidehydrochloride | |
CAS RN |
1332531-55-1 | |
Record name | Benzamide, N-(1-methylethyl)-4-(2-pyrrolidinylmethoxy)-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1332531-55-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.